Cas no 938465-64-6 ({4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride)

• Product Name: {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride
• CAS No: 938465-64-6
• MF: C₉H₁₅BClNO₂
• MW: 215.484901666641
• MDL: MFCD10698488
• CID: 1036590
• PubChem ID: 68515418
• Update Time: 2025-05-21

{4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-((DIMETHYLAMINO)METHYL)PHENYL)BORONIC ACID HCL
• (4-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride
• [4-[(dimethylamino)methyl]phenyl]boronic acid,hydrochloride
• {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride
• 4-[(Dimethylamino)methyl]phenylboronic Acid Hydrochloride
• AK128851
• 4-((DIMETHYLAMINO)METHYL)PHENYLBORONIC ACID HYDROCHLORIDE
• MMXXOUMISIECKD-UHFFFAOYSA-N
• C9H15BClNO2
• AB62220
• SY026365
• AB0069314
• AX8220416
• Z5369
• ST24020454
• 4CH-
• [4-[(Dimethylamino)methyl]phenyl]boronic acid hydrochloride
• [4-[(N,N-Dimethylamino)methyl]phenyl]boronic acid hydrochloride
• SCHEMBL3109951
• DA-40326
• DS-5986
• (4-[(Dimethylamino)methyl]phenyl)boronic acid, HCl
• (4-((Dimethylamino)methyl)phenyl)boronicacidhydrochloride
• [4-[(dimethylamino)methyl]phenyl]boronic acid;hydrochloride
• (4-[(Dimethylamino)methyl]phenyl)boronic acid hydrochloride
• AKOS016000681
• CS-W003740
• 938465-64-6
• {4-[(Dimethylamino)methyl]phenyl}boronic acid--hydrogen chloride (1/1)
• DTXSID80738490
• MFCD10698488
• 4-((N,N-dimethylamino)methyl)phenylboronic acid hydrochloride

• MDL： MFCD10698488
• Inchi： 1S/C9H14BNO2.ClH/c1-11(2)7-8-3-5-9(6-4-8)10(12)13;/h3-6,12-13H,7H2,1-2H3;1H
• InChI Key： MMXXOUMISIECKD-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC(CN(C)C)=CC=1)O

Computed Properties

• Exact Mass: 215.0884366 g/mol
• Monoisotopic Mass: 215.0884366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• Molecular Weight: 215.49

{4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride

Comprehensive Guide to {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride (CAS No. 938465-64-6)

{4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride (CAS No. 938465-64-6) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of a boronic acid group and a dimethylamino moiety, making it valuable for Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry. Researchers and industries frequently search for boronic acid reagents like this due to their role in drug discovery and advanced material development.

The chemical structure of {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride includes a phenyl ring substituted with a boronic acid group at one position and a dimethylamino-methyl group at the para position. This arrangement enhances its reactivity in palladium-catalyzed coupling reactions, a trending topic in green chemistry and sustainable synthesis. Many scientists are exploring how such compounds can reduce waste and improve efficiency in industrial processes, aligning with global sustainability goals.

One of the most searched questions about {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride is its solubility and stability under different conditions. This compound is typically soluble in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), but its boronic acid group can form reversible complexes with diols, a property leveraged in sensor development and bioconjugation. Recent studies highlight its potential in glucose sensing and protein labeling, areas of high interest in biomedical research.

In pharmaceutical applications, {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride serves as a key intermediate for protease inhibitors and kinase-targeted drugs. The boronic acid moiety is particularly significant in developing covalent inhibitors, a hot topic in drug design due to their enhanced selectivity and potency. Researchers often inquire about its role in cancer therapeutics and anti-inflammatory agents, reflecting the growing demand for innovative treatments.

The market demand for {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride has risen due to its utility in high-throughput screening and combinatorial chemistry. Companies specializing in custom synthesis and contract research frequently stock this compound to meet the needs of academic and industrial labs. Trends in AI-driven drug discovery have further amplified interest, as machine learning models increasingly predict the efficacy of boronic acid-containing molecules.

Handling and storage of {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride require attention to moisture sensitivity, a common query among users. Proper storage in a cool, dry environment under inert atmosphere can prolong its shelf life. Safety data sheets (SDS) provide detailed guidelines, ensuring compliance with laboratory standards. This compound’s low toxicity profile makes it a preferred choice for many applications, though standard laboratory precautions are always recommended.

Recent advancements in flow chemistry and continuous manufacturing have spotlighted compounds like {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride for their role in scalable synthesis. The push toward automated synthesis platforms has increased the need for reliable and reactive building blocks, driving innovation in this space. As industries adopt more efficient production methods, the relevance of such compounds continues to grow.

In summary, {4-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride (CAS No. 938465-64-6) is a critical reagent in modern chemistry, with applications spanning drug development, material science, and biotechnology. Its unique properties and broad utility ensure its prominence in both academic and industrial research, making it a staple in laboratories worldwide.